5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95%

• IUPAC Name: 3-(2-fluoro-4-methoxyphenyl)-5-methylphenol
• InChI: InChI=1S/C14H13FO2/c1-9-5-10(7-11(16)6-9)13-4-3-12(17-2)8-14(13)15/h3-8,16H,1-2H3
• InChI Key: TYBXJRFAFIJVDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=C(C=C(C=C2)OC)F
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID00683837
• Molecular Weight: 232.25 g/mol
• CAS RN: 1262003-06-4

Description

5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% (5-FMP) is a synthetic organic compound with a wide range of uses in scientific research. It is a white to slightly yellow crystalline solid with a melting point of 154-156°C and a boiling point of 315°C. 5-FMP is insoluble in water but soluble in most organic solvents such as ethanol and chloroform. It has been used in research applications such as organic synthesis, pharmaceuticals, and biochemistry.

Scientific Research Applications

5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds such as amines, aryl halides, and heterocycles. In addition, it has been used in pharmaceutical research for the synthesis of drugs and drug intermediates. It has also been used in biochemistry and molecular biology for the synthesis of proteins, enzymes, and DNA.

Mechanism of Action

The mechanism of action of 5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% is not fully understood. However, it is believed that the compound acts as a catalyst in the reactions it participates in. It is also thought to act as a Lewis acid, which is a type of acid that can accept electrons from a Lewis base.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% are not well understood. However, it has been shown to have some effects on the metabolism of certain compounds. In particular, it has been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% in laboratory experiments is its low cost and its availability. In addition, it is relatively easy to handle and can be used in a variety of reactions. However, it is important to note that it is a highly reactive compound and must be handled with care.

Future Directions

There are a number of potential future directions for the use of 5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95%. These include the development of more efficient synthesis methods, the use of 5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% in drug development, the use of 5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% in biochemistry and molecular biology, and the exploration of its potential medical applications. In addition, further research is needed to better understand the biochemical and physiological effects of 5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95%.

Synthesis Methods

5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% is synthesized by a two-step reaction. The first step involves the reaction of 2-fluoro-4-methoxyphenylboronic acid with 3-methylphenol in the presence of a palladium catalyst. This reaction yields the desired product, 5-(2-Fluoro-4-methoxyphenyl)-3-methylphenol, 95%, in a yield of up to 95%. The second step involves the purification of the product by recrystallization.